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Compound of Interest

Compound Name: AG-490
CAS No.: 134036-52-5
Cat. No.: B1141863
Get Quote
. J

Executive Summary: Immediate Action Required

AG-490 (CAS: 133550-30-8) is a potent, cell-permeable inhibitor of the JAK2 kinase. While an
invaluable tool for interrogating the JAK/STAT pathway, it poses specific chemical and
biological hazards. It is classified as toxic if swallowed and a skin/eye irritant.[1][2][3][4]

Critical Directive:
* NEVER dispose of AG-490 or its solutions down the drain.

» NEVER treat with bleach (sodium hypochlorite) as a primary deactivation method without
specific pH control, as nitrile derivatives can react unpredictably.

o ALWAYS segregate as Hazardous Organic Waste for high-temperature incineration.

Scientific Integrity & Hazard Profile

To handle AG-490 safely, one must understand not just what it is, but how it interacts with
biological systems and solvents.
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The "DMSO Trojan Horse" Effect

AG-490 is hydrophobic and requires dissolution in organic solvents like DMSO (Dimethyl
Sulfoxide) or Ethanol for biological use.

e The Risk: DMSO is a potent skin penetrant. If AG-490 is dissolved in DMSO, the solvent
acts as a carrier vehicle, transporting the toxic inhibitor directly through intact skin and into
the bloodstream.

e The Consequence: Standard nitrile gloves provide only temporary protection against DMSO.
Immediate removal of splashed gloves is mandatory.
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Property Data Operational Implication

Organic nitrile derivative;
Molecular Formula ) ]
requires thermal destruction.

Rinsing with water alone is

Solubility (Water) Insoluble ineffective. Use Ethanol/DMSO
for cleaning.
- High concentration stocks are
Solubility (DMSO) ~14 mg/mL

extremely hazardous.

Incineration must use
Combustibility Carbon/Nitrogen Oxides scrubbers (Nitrogen oxides

released).

Biological Context: Why Containment Matters

We treat AG-490 with extreme care not just because of acute toxicity, but because of its
specific mechanism of action. It blocks the JAK2/STAT3 signaling axis, a fundamental pathway
for cell growth and apoptosis. Environmental release could theoretically disrupt local ecological
micro-systems.

Visualization: JAK2/STAT3 Inhibition Pathway
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The following diagram illustrates the specific node (JAK2) inhibited by AG-490, demonstrating
the downstream effects on gene transcription that we aim to prevent in non-target organisms.
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Figure 1: Mechanism of Action.[5] AG-490 specifically inhibits JAK2, preventing STAT3
phosphorylation and subsequent gene transcription.

Operational Disposal Workflow
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This protocol is designed as a self-validating system. Each step ensures the material is
contained before moving to the next, minimizing the risk of cross-contamination.

Visualization: The Disposal Decision Matrix
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Figure 2: Operational Decision Tree for AG-490 Waste Segregation.

Protocol A: Solid Waste (Powder & Contaminated Debris)

Applicability: Weighing boats, contaminated gloves, pipette tips, and expired powder stocks.

e Containment: Do not throw loose powder into general trash. Place all solid waste into a
sealable, clear plastic zip-lock bag immediately after use.

o Labeling: Label the bag "Toxic Solid Waste - AG-490."

» Disposal: Place the sealed bag into the laboratory's designated Solid Hazardous Waste
Drum.

 Validation: Ensure no visible powder residue remains on the balance or benchtop. If residue
is found, proceed to Protocol C (Spills).

Protocol B: Liquid Waste (Stock Solutions & Media)
Applicability: DMSO stocks, cell culture media containing AG-490.
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e Segregation:

o Stock Solutions (High Conc.): Pour into the Non-Halogenated Organic Waste carboy
(unless dissolved in chloroform/DCM, then use Halogenated).

o Cell Culture Media (Low Conc.): Do not bleach. Collect in a dedicated liquid waste
container labeled "Cytotoxic/Chemical Waste."

e Rinsing (The Triple Rinse Rule):

o Rinse empty stock vials 3 times with a small volume of Ethanol (NOT water, as AG-490 is
insoluble in water).

o Add these rinsates to the organic waste container.
o Deface the label on the vial and dispose of the glass in the Glass/Sharps container.

» Validation: Verify the waste container lid is tightly sealed to prevent solvent evaporation and
inhalation hazards.

Protocol C: Spill Contingency (The "Swipe Test")

Scenario: Powder spill on the benchtop.

PPE Upgrade: Double nitrile gloves, lab coat, safety goggles.

o Containment: Cover the spill with a paper towel dampened with Ethanol (to solubilize and
capture the hydrophobic powder).

» Removal: Wipe up the spill. Place the towel in a sealable bag.
e Cleaning: Wipe the area again with 70% Ethanol, then soap and water.

« Validation: Wipe the area with a fresh, dry Kimwipe. If the Kimwipe picks up any color or
residue, repeat the cleaning.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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